Cas no 13185-53-0 (1,2-Cyclohexanedicarboxylicacid, 1-methyl-)

1,2-Cyclohexanedicarboxylicacid, 1-methyl- structure
13185-53-0 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1-methyl-
CAS No:13185-53-0
MF:C9H14O4
MW:186.205063343048
CID:183345
PubChem ID:114473
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 1-methyl-
    • 1-Methylcyclohexane-1,2-dicarboxylic acid
    • 1-Methyl-1,2-cyclohexanedicarboxylic acid
    • methyl-hexahydrophthalic acid
    • PMUPSYZVABJEKC-UHFFFAOYSA-N
    • NS00052862
    • SCHEMBL158905
    • EINECS 236-139-0
    • 13185-53-0
    • DTXSID00927369
    • Inchi: 1S/C9H14O4/c1-9(8(12)13)5-3-2-4-6(9)7(10)11/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: PMUPSYZVABJEKC-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCCCC1C(=O)O)=O

Computed Properties

  • Exact Mass: 186.089
  • Monoisotopic Mass: 186.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 370.6°Cat760mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.507

1,2-Cyclohexanedicarboxylicacid, 1-methyl- Related Literature

  • 1. 114. Fused carbon rings. Part IX. The synthesis of stereoisomeric 1-methylcyclohexane-1 : 2-dicarboxylic acids and of various methylcyclohexanecarboxylicacetic acids. The influence of the angular methyl group on the stability of their anhydrides
    R. P. Linstead,A. F. Millidge J. Chem. Soc. 1936 478
  • 2. Calciferol and its relatives. Part VIII. Ring a intermediates for the synthesis of tachysterol3
    P. R. Bruck,R. D. Clark,R. S. Davidson,W. H. H. Günther,P. S. Littlewood,B. Lythgoe J. Chem. Soc. C 1967 2529
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